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Compound Name: Propyl oleate
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A Technical Guide to the Physical Properties of
Propyl Oleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of propyl
oleate, a long-chain fatty acid ester. The information contained herein is intended to support
research, development, and formulation activities where this compound is utilized.

Core Physical Properties of Propyl Oleate

Propyl oleate, with the chemical formula C21H400z2, is the ester of oleic acid and propanol. Its
physical characteristics are crucial for its application in various fields, including as a lubricant, a
solvent, and an emollient in cosmetic and pharmaceutical formulations. The key physical
properties are summarized in the table below.

Physical Property Value Conditions
Melting Point -32.8 °C Not specified
Boiling Point 216-220 °C at 14 Torr
Density 0.8699 g/cm? at 15 °C
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Experimental Protocols

While specific experimental records for the determination of propyl oleate's physical properties
are not readily available in public literature, the following methodologies are standard for fatty
acid esters and are presumed to be the basis for the reported values.

Determination of Melting Point

The melting point of fatty acid esters is typically determined using Differential Scanning
Calorimetry (DSC).[1][2] This method is preferred for its accuracy and the small sample size
required.

Methodology:

» Sample Preparation: A small, accurately weighed sample of propyl oleate (typically 5-15
mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a
reference.

 Instrumentation: A calibrated Differential Scanning Calorimeter is used. The instrument is
purged with an inert gas, such as nitrogen, to create a stable and non-reactive atmosphere.

o Thermal Program: The sample and reference pans are subjected to a controlled temperature
program. A common procedure involves cooling the sample to a temperature well below its
expected melting point, followed by heating at a constant rate (e.g., 10 °C/min).

o Data Acquisition: The instrument measures the difference in heat flow between the sample
and the reference as a function of temperature.

e Analysis: The melting point is determined from the resulting thermogram as the peak
temperature of the endothermic melting transition. The onset temperature of the melting
peak can also be reported.

Determination of Boiling Point

Due to its high boiling point, the boiling point of propyl oleate is determined under reduced
pressure (vacuum) to prevent decomposition at atmospheric pressure.

Methodology:
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Apparatus: A vacuum distillation apparatus is assembled. This includes a distillation flask, a
condenser, a receiving flask, a manometer to measure pressure, and a vacuum pump.

Sample Preparation: A sample of propyl oleate is placed in the distillation flask along with
boiling chips to ensure smooth boiling.

Procedure: The system is evacuated to the desired pressure (e.g., 14 Torr). The distillation
flask is then heated.

Observation: The temperature at which the liquid boils and the vapor condenses is recorded.
This temperature is the boiling point at the measured pressure.

Alternatively, gas chromatography can be used to determine the boiling range distribution of
fatty acid esters.

Determination of Density

The density of liquid fatty acid esters is commonly and accurately measured using an
oscillating U-tube density meter.

Methodology:

Instrumentation: A digital density meter equipped with an oscillating U-tube and a
temperature-controlled cell is used.

Calibration: The instrument is calibrated using two standards of known density, typically dry
air and distilled water.

Sample Introduction: A small volume of the propyl oleate sample is injected into the U-tube,
ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation period of the U-tube filled with the
sample. This period is directly related to the density of the sample.

Temperature Control: The temperature of the sample cell is precisely controlled to the
desired measurement temperature (e.g., 15 °C). The density reading is recorded once the
temperature and oscillation period have stabilized.
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Logical Relationship of Physical Properties

The physical properties of propyl oleate are interconnected and are fundamental to its
behavior and applications. The following diagram illustrates this relationship.
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Caption: Interrelation of Propyl Oleate and its Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7804032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

